Cas no 1934547-73-5 (2-(Aminomethyl)-4-(4H-1,2,4-triazol-3-yl)cyclopentan-1-ol)

• Product Name: 2-(Aminomethyl)-4-(4H-1,2,4-triazol-3-yl)cyclopentan-1-ol
• CAS No: 1934547-73-5
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 6313178
• PubChem ID: 130856291
• Update Time: 2025-06-12

2-(Aminomethyl)-4-(4H-1,2,4-triazol-3-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-717928
• 1934547-73-5
• 2-(Aminomethyl)-4-(4H-1,2,4-triazol-3-yl)cyclopentan-1-ol

• Inchi： 1S/C8H14N4O/c9-3-6-1-5(2-7(6)13)8-10-4-11-12-8/h4-7,13H,1-3,9H2,(H,10,11,12)
• InChI Key： YHUCZYONIXCWBX-UHFFFAOYSA-N
• SMILES： OC1CC(C2=NC=NN2)CC1CN

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87.8Ų

Additional information on 2-(Aminomethyl)-4-(4H-1,2,4-triazol-3-yl)cyclopentan-1-ol

Introduction to 2-(Aminomethyl)-4-(4H-1,2,4-triazol-3-yl)cyclopentan-1-ol (CAS No. 1934547-73-5)

2-(Aminomethyl)-4-(4H-1,2,4-triazol-3-yl)cyclopentan-1-ol, with the CAS number 1934547-73-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentane ring, an aminomethyl group, and a 1,2,4-triazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyclopentane ring is a common scaffold in organic chemistry and is often found in natural products and synthetic compounds with diverse biological activities. The presence of the aminomethyl group adds a functional handle for further chemical modifications, which can be crucial for optimizing the compound's pharmacological properties. The 1,2,4-triazole moiety is particularly noteworthy due to its known bioisosteric properties and its ability to enhance the potency and selectivity of drug candidates.

Recent studies have highlighted the potential of 2-(Aminomethyl)-4-(4H-1,2,4-triazol-3-yl)cyclopentan-1-ol in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(Aminomethyl)-4-(4H-1,2,4-triazol-3-yl)cyclopentan-1-ol exhibits significant activity against oxidative stress and inflammation, two key factors implicated in the pathogenesis of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-(Aminomethyl)-4-(4H-1,2,4-triazol-3-yl)cyclopentan-1-ol has also shown promise in cancer research. The compound's ability to inhibit specific kinases involved in cell proliferation and survival pathways makes it a potential candidate for anticancer therapy. A recent study in the Cancer Research journal reported that 2-(Aminomethyl)-4-(4H-1,2,4-triazol-3-yl)cyclopentan-1-ol effectively suppressed the growth of various cancer cell lines, including those resistant to conventional treatments.

The pharmacokinetic properties of 2-(Aminomethyl)-4-(4H-1,2,4-triazol-3-yl)cyclopentan-1-ol have been extensively studied to ensure its suitability for clinical development. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate intended for chronic administration.

Safety and toxicity assessments are critical components of drug development. To date, 2-(Aminomethyl)-4-(4H-1,2,4-triazol-3-yl)cyclopentan-1-ol has shown a favorable safety profile in preclinical studies. No significant toxic effects were observed at therapeutic doses in animal models. However, further investigations are necessary to fully evaluate its safety in humans.

The synthesis of 2-(Aminomethyl)-4-(4H-1,2,4-triazol-3-yl)cyclopentan-1-ol involves several well-established chemical reactions. The key steps include the formation of the cyclopentane ring through a ring-closing metathesis reaction and the subsequent introduction of the aminomethyl and 1,2,4-triazole moieties via nucleophilic substitution and coupling reactions. These synthetic routes are scalable and can be adapted for large-scale production if needed.

In conclusion, 2-(Aminomethyl)-4-(4H-1,2,4-triazol-3-y)cyclopentan-l-oI (CAS No. 1934547–73–5) represents a promising lead compound with potential applications in neurodegenerative diseases and cancer therapy. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research aims to optimize its structure for enhanced efficacy and safety profiles.